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Compound of Interest

Compound Name: 1-Phenyl-1-hexyne

Cat. No.: B072867

The proper disposal of 1-Phenyl-1-hexyne, a combustible solid with irritant properties, is a
critical component of laboratory safety and environmental responsibility.[1] Adherence to
established protocols is essential to mitigate risks and ensure compliance with regulatory
standards. This guide provides detailed, step-by-step instructions for researchers, scientists,
and drug development professionals to manage the disposal of 1-Phenyl-1-hexyne safely and
effectively.

Immediate Safety and Hazard Identification

1-Phenyl-1-hexyne is classified as a hazardous substance with the following GHS hazard
classifications: Skin Irritation (Category 2), Eye Irritation (Category 2), and Specific Target
Organ Toxicity — Single Exposure (Category 3), primarily affecting the respiratory system.[2] It
is crucial to handle this chemical in a well-ventilated area, preferably within a fume hood, and to
wear appropriate personal protective equipment (PPE).[2][3]

Table 1: Hazard and Safety Data for 1-Phenyl-1-hexyne
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Parameter Value Source

H315: Causes skin

irritationH319: Causes serious
GHS Hazard Statements o

eye irritationH335: May cause

respiratory irritation

] P261, P264, P271, P280,
GHS Precautionary

P302+P352,
Statements
P305+P351+P338
CAS Number 1129-65-3 [4]

Solid or colorless to light
Appearance o [1][2][5]
yellow/orange clear liquid

Storage Class 11 (Combustible Solids)

Flash Point 98 °C / 208.4 °F (closed cup)

Strong oxidizing agents, strong
Incompatible Materials acids, strong bases, strong [3]

reducing agents

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following PPE is worn:
o Eye Protection: Chemical safety goggles and a face shield.

» Hand Protection: Chemically resistant gloves (e.qg., nitrile rubber).

« Skin Protection: A lab coat and closed-toe shoes.

» Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge if working
outside of a fume hood or if vapor concentrations are high.

Step-by-Step Disposal Protocol
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The disposal of 1-Phenyl-1-hexyne must be handled as hazardous waste through your

institution's Environmental Health and Safety (EHS) program.[6][7] Under no circumstances

should it be disposed of down the drain or in regular trash.[6][7]

. Waste Collection:

Carefully transfer waste 1-Phenyl-1-hexyne into a designated hazardous waste container.
Use a funnel to prevent spills.

Do not mix with incompatible wastes, such as strong oxidizing agents, acids, or bases.[3]

Due to the alkyne group, avoid contact with heavy metal salts (e.g., copper, silver, mercury)
to prevent the formation of potentially explosive acetylides.[8]

. Container Selection and Labeling:

Use a chemically compatible container that is in good condition with a secure, leak-proof,
screw-on cap.[9][10] Plastic containers are often preferred over glass to minimize the risk of
breakage.[6]

The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-
Phenyl-1-hexyne," and the associated hazard pictograms (e.g., irritant).[6]

Include the date of waste generation and the name and contact information of the principal
investigator.[6]

. Storage of Waste:

Store the sealed and labeled waste container in a designated hazardous waste storage area.

[°]
This area should be cool, dry, and well-ventilated.[3]

Utilize secondary containment, such as a lab tray or dishpan, to capture any potential leaks.
The secondary container should be able to hold 110% of the volume of the primary
container.[9]
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4. Decontamination of Empty Containers:

o Empty containers that held 1-Phenyl-1-hexyne must be decontaminated before being
disposed of as non-hazardous waste.

 Triple rinse the container with a suitable solvent, such as acetone or ethanol, in a fume hood.
[71[10]

e The first rinsate is considered hazardous and must be collected and added to the 1-Phenyl-
1-hexyne waste container. Subsequent rinsates should also be collected as hazardous
waste.[7][8]

 After thorough rinsing, deface the original label and dispose of the container according to
your institution's policies for non-hazardous lab waste.[7]

5. Spill Management:
 In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

e Soak up the spill with an inert absorbent material such as sand, silica gel, or a universal
binder.[3]

o Collect the contaminated absorbent material in a sealed container for disposal as hazardous
waste.

o Use spark-proof tools if there is a risk of ignition.[3]
6. Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for your hazardous waste.[6][7]

o Complete any required hazardous waste disposal forms, accurately listing the contents and
quantity of the waste.[6]

Disposal Workflow Diagram

The following diagram illustrates the key decision points and steps in the proper disposal of 1-
Phenyl-1-hexyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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